5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide

• Molecular Formula: C18H17ClFN3O2
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-[(4-fluorophenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H17ClFN3O2/c1-11-17(19)12(2)23(22-11)10-15-7-8-16(25-15)18(24)21-9-13-3-5-14(20)6-4-13/h3-8H,9-10H2,1-2H3,(H,21,24)
• InChI Key: ZPBHINXSDJKKCY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NCC3=CC=C(C=C3)F)C)Cl

Description

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a reduction in inflammation and other disease-related symptoms.
Biochemical and physiological effects:
Studies have shown that 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide can have a number of biochemical and physiological effects on the body. These include a reduction in inflammation, a decrease in tumor growth, and an improvement in overall immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide in lab experiments is its unique structure and properties, which make it a promising candidate for further investigation. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.

Future Directions

There are many future directions for research on 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide. Some possible areas of investigation include further studies on its mechanism of action, exploration of its potential applications in the treatment of various diseases, and the development of new drugs based on its structure and properties. Additionally, further research could be done to explore its potential as a tool for studying various biological processes and mechanisms.

Synthesis Methods

The synthesis of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide involves several steps. The first step is the synthesis of 4-chloro-3,5-dimethyl-1H-pyrazole, which is then reacted with benzylamine to form 4-chloro-3,5-dimethyl-1H-pyrazol-1-ylmethylbenzylamine. This intermediate is then reacted with 4-fluorobenzaldehyde to form the final product, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide.

Scientific Research Applications

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-fluorobenzyl)-2-furamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and other diseases.